Cas no 1182782-12-2 (2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol)

2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol structure
1182782-12-2 structure
Product Name:2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol
CAS No:1182782-12-2
MF:C5H10F3NO
MW:157.134212017059
CID:4575704
PubChem ID:54594038
Update Time:2025-07-19

2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-[methyl(2,2,2-trifluoroethyl)amino]ethan-1-ol
    • Ethanol, 2-[methyl(2,2,2-trifluoroethyl)amino]-
    • SCHEMBL21315069
    • 1182782-12-2
    • CS-0261737
    • DB-149300
    • YMHYJSJSUSFLMX-UHFFFAOYSA-N
    • 2-(METHYL(2,2,2-TRIFLUOROETHYL)AMINO)ETHAN-1-OL
    • AKOS010114235
    • Z600389232
    • 2-[methyl(2,2,2-trifluoroethyl)amino]ethanol
    • EN300-79756
    • AT25451
    • 2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol
    • Inchi: 1S/C5H10F3NO/c1-9(2-3-10)4-5(6,7)8/h10H,2-4H2,1H3
    • InChI Key: YMHYJSJSUSFLMX-UHFFFAOYSA-N
    • SMILES: C(O)CN(C)CC(F)(F)F

Computed Properties

  • Exact Mass: 157.07144843g/mol
  • Monoisotopic Mass: 157.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 93.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 23.5Ų

2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol Pricemore >>

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2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol Related Literature

Additional information on 2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol

Comprehensive Overview of 2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol (CAS No. 1182782-12-2)

2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol, identified by its CAS No. 1182782-12-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of amino alcohols, which are known for their versatile applications in drug synthesis and material science. The presence of a trifluoroethyl group enhances its lipophilicity, making it a valuable intermediate in the development of bioactive molecules. Researchers are particularly interested in its potential role in modulating enzyme activity and improving drug delivery systems.

In recent years, the demand for fluorinated compounds like 2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability and bioavailability, which are critical factors in modern drug design. This compound’s methyl and aminoethanol moieties further contribute to its reactivity, enabling its use in coupling reactions and as a building block for more complex structures. Its CAS No. 1182782-12-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods for fluorinated intermediates. 2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol aligns with this trend, as researchers seek eco-friendly pathways to produce such compounds without compromising yield or purity. Questions like “How to synthesize 2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol efficiently?” or “What are the applications of CAS No. 1182782-12-2 in medicinal chemistry?” are commonly encountered in search queries, highlighting the need for detailed technical insights.

The compound’s structural features also make it a candidate for studying hydrogen bonding interactions and molecular recognition. Its aminoethanol group can participate in proton transfer processes, which are pivotal in catalysis and supramolecular chemistry. Additionally, the trifluoroethyl segment’s electron-withdrawing effects can influence the electronic environment of adjacent functional groups, a property exploited in the design of advanced materials and sensors.

From an industrial perspective, 2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol is often discussed in the context of scale-up challenges and process optimization. Manufacturers and R&D teams are keen on identifying cost-effective purification techniques and stable storage conditions for this compound. Searches related to “suppliers of CAS No. 1182782-12-2” or “technical specifications of 2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol” indicate its commercial viability and the need for reliable sourcing information.

In summary, 2-Methyl(2,2,2-trifluoroethyl)aminoethan-1-ol (CAS No. 1182782-12-2) represents a compelling case study in the intersection of synthetic chemistry and applied science. Its multifaceted applications, coupled with the industry’s focus on fluorine chemistry and green synthesis, ensure its continued prominence in research and development. As innovation in organic synthesis progresses, this compound is poised to play a pivotal role in addressing contemporary scientific and industrial challenges.

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